Cas no 56099-73-1 ((2S)-1-(Phenylsulfonyl)piperidine-2-carboxylic Acid)

(2S)-1-(Phenylsulfonyl)piperidine-2-carboxylic Acid is a chiral piperidine derivative featuring a phenylsulfonyl group at the nitrogen position and a carboxylic acid functionality at the 2-position. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmacologically active molecules and peptidomimetics. The stereocenter at the 2-position ensures enantioselective reactivity, making it useful in asymmetric synthesis. Its sulfonyl group enhances stability and facilitates further functionalization, while the carboxylic acid allows for conjugation or derivatization. This product is suitable for applications in medicinal chemistry, catalysis, and materials science, offering a versatile scaffold for the development of novel compounds. High purity and well-defined stereochemistry ensure reliable performance in research and industrial settings.

(2S)-1-(Phenylsulfonyl)piperidine-2-carboxylic Acid structure

56099-73-1 structure

Product Name:(2S)-1-(Phenylsulfonyl)piperidine-2-carboxylic Acid

CAS No:56099-73-1

MF:C₁₃H₁₇NO₄S

MW:283.34338259697

CID:349805

PubChem ID:706456

Update Time:2025-06-28

(2S)-1-(Phenylsulfonyl)piperidine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

- 2-Piperidinecarboxylic acid, 1-[(4-methylphenyl)sulfonyl]-, (2S)-
- (2S)-1-(4-methylphenyl)sulfonylpiperidine-2-carboxylic acid
- DTXSID60351666
- AKOS015608449
- 56099-73-1
- AC1LE50D
- (2S)-1-(Phenylsulfonyl)piperidine-2-carboxylic Acid
- Inchi： 1S/C13H17NO4S/c1-10-5-7-11(8-6-10)19(17,18)14-9-3-2-4-12(14)13(15)16/h5-8,12H,2-4,9H2,1H3,(H,15,16)/t12-/m0/s1
- InChI Key： GCWLCINIEOOJGU-LBPRGKRZSA-N
- SMILES： S(C1C=CC(C)=CC=1)(N1CCCC[C@H]1C(=O)O)(=O)=O

Computed Properties

Exact Mass: 283.08800
Monoisotopic Mass: 283.08782920g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 420
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 83.1Å²

Experimental Properties

PSA: 83.06000
LogP: 2.64150

(2S)-1-(Phenylsulfonyl)piperidine-2-carboxylic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	P536180-10mg	(2S)-1-(Phenylsulfonyl)piperidine-2-carboxylic Acid	56099-73-1	10mg	$ 50.00	2022-06-03
TRC	P536180-50mg	(2S)-1-(Phenylsulfonyl)piperidine-2-carboxylic Acid	56099-73-1	50mg	$ 135.00	2022-06-03
TRC	P536180-100mg	(2S)-1-(Phenylsulfonyl)piperidine-2-carboxylic Acid	56099-73-1	100mg	$ 230.00	2022-06-03